Cas no 73049-78-2 ((Isoquinolin-4-yl)methanol)

• Product Name: (Isoquinolin-4-yl)methanol
• CAS No: 73049-78-2
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 59419
• Update Time: 2023-08-02

(Isoquinolin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• Citronella grass oil
• Citronella grass oil Cymbopogon nardus Rendle
• Oil Of Citronella
• citronella grass oil F. cymbopogon nard. rendle
• Cymbopogon winterianus, ext.
• Cymbopogon winterianus Jowitt
• Java citronella
• isoquinolin-4-ylmethanol
• (isoquinolin-4-yl)methanol
• 4-(hydroxymethyl)isoquinoline
• 4-Isoquinolinemethanol
• isoquinolin-4-yl-methanol
• 4-HYDROXYMETHYLISOQUINOLINE
• ZB1145
• NE51001
• Y9934
• Citronellagrassoil
• (Isoquinolin-4-yl)methanol

• Inchi： 1S/C10H9NO/c12-7-9-6-11-5-8-3-1-2-4-10(8)9/h1-6,12H,7H2
• InChI Key： QWTIYWBQFLATTN-UHFFFAOYSA-N
• SMILES： OCC1C=NC=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Experimental Properties

• Density: 0.9
• Boiling Point: 222 °C
• Flash Point: 195 °F